Cas no 937636-52-7 (4-(2-Bromo-5-hydroxybenzyl)morpholine)

• Product Name: 4-(2-Bromo-5-hydroxybenzyl)morpholine
• CAS No: 937636-52-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD09836706
• CID: 2143620
• Update Time: 2025-05-20

4-(2-Bromo-5-hydroxybenzyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(morpholinomethyl)phenol
• 4-(2-Bromo-5-hydroxybenzyl)morpholine
• XWWDNECCSCAZRB-UHFFFAOYSA-N
• Phenol, 4-bromo-3-(4-morpholinylmethyl)-
• Z1133

• MDL： MFCD09836706
• Inchi： 1S/C11H14BrNO2/c12-11-2-1-10(14)7-9(11)8-13-3-5-15-6-4-13/h1-2,7,14H,3-6,8H2
• InChI Key： XWWDNECCSCAZRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CN1CCOCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Topological Polar Surface Area: 32.7

Additional information on 4-(2-Bromo-5-hydroxybenzyl)morpholine

4-(2-Bromo-5-hydroxybenzyl)morpholine: A Comprehensive Overview

4-(2-Bromo-5-hydroxybenzyl)morpholine is a compound with the CAS number 937636-52-7, and it has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of morpholine, a six-membered ring containing an oxygen atom and an amine group, which serves as a versatile scaffold for various chemical modifications. The presence of the 2-bromo-5-hydroxybenzyl group introduces additional functional groups, enhancing its reactivity and biological activity.

The synthesis of 4-(2-bromo-5-hydroxybenzyl)morpholine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the formation of the benzyl-morpholine bond under mild conditions. These developments have not only streamlined the production process but also opened new avenues for exploring similar compounds with diverse substituents.

One of the most promising applications of 4-(2-bromo-5-hydroxybenzyl)morpholine lies in its potential as a precursor for drug development. The hydroxyl group at position 5 of the benzene ring can undergo various transformations, such as esterification or glycosylation, to generate bioactive molecules with enhanced solubility and stability. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them attractive candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 4-(2-bromo-5-hydroxybenzyl)morpholine has shown promise in materials science. The bromine atom at position 2 of the benzene ring can act as a leaving group in substitution reactions, enabling the incorporation of this compound into polymer networks or cross-linked materials. For instance, researchers have utilized this compound to synthesize stimuli-responsive hydrogels that exhibit pH-sensitive swelling behavior. Such materials hold potential for applications in drug delivery systems and tissue engineering.

The structural versatility of 4-(2-bromo-5-hydroxybenzyl)morpholine also makes it an ideal substrate for click chemistry reactions. The ability to perform copper-catalyzed azide-alkyne cycloadditions (CuAAC) or other click reactions has facilitated the rapid assembly of complex molecules with high precision. This approach has been particularly useful in combinatorial chemistry, where libraries of compounds are synthesized to screen for novel bioactive agents.

From an environmental perspective, the synthesis and application of 4-(2-bromo-5-hydroxybenzyl)morpholine align with green chemistry principles. The use of renewable feedstocks, energy-efficient reaction conditions, and recyclable catalysts has minimized waste generation and reduced reliance on hazardous reagents. Furthermore, researchers have explored biocatalytic methods to produce this compound, leveraging enzymes such as lipases or oxidases to achieve enantioselective transformations.

In conclusion, 4-(2-bromo-5-hydroxybenzyl)morpholine represents a valuable building block in modern organic synthesis with diverse applications across multiple disciplines. Its unique combination of functional groups provides a platform for exploring novel chemical reactions and developing innovative materials. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing both academic research and industrial applications.